Cas no 162081-27-8 (5-Chloro-1-methyl-1h-indole-2-carbohydrazide)

• Product Name: 5-Chloro-1-methyl-1h-indole-2-carbohydrazide
• CAS No: 162081-27-8
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• CID: 5151793
• Update Time: 2025-05-20

5-Chloro-1-methyl-1h-indole-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-methyl-1h-indole-2-carbohydrazide

• Inchi： 1S/C10H10ClN3O/c1-14-8-3-2-7(11)4-6(8)5-9(14)10(15)13-12/h2-5H,12H2,1H3,(H,13,15)
• InChI Key： VCBFSPIYQUKAMS-UHFFFAOYSA-N
• SMILES： CN1C(=CC2C=C(Cl)C=CC1=2)C(=O)NN

Additional information on 5-Chloro-1-methyl-1h-indole-2-carbohydrazide

5-Chloro-1-methyl-1H-indole-2-carbohydrazide (CAS No. 162081-27-8): A Comprehensive Guide

5-Chloro-1-methyl-1H-indole-2-carbohydrazide (CAS No. 162081-27-8) is a specialized indole derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique carbohydrazide functional group, has garnered attention for its versatile applications in medicinal chemistry and material science. With the increasing demand for novel heterocyclic compounds in drug discovery, 5-Chloro-1-methyl-1H-indole-2-carbohydrazide stands out as a promising building block for developing new therapeutic agents.

The molecular structure of 5-Chloro-1-methyl-1H-indole-2-carbohydrazide features a chloro-substituted indole core, which enhances its reactivity and binding affinity to biological targets. Researchers have explored its potential as a precursor for synthesizing antimicrobial agents, anticancer compounds, and enzyme inhibitors. Recent studies highlight its role in developing tyrosine kinase inhibitors, a hot topic in cancer research due to their ability to target specific signaling pathways in tumor cells.

In the context of green chemistry and sustainable synthesis, 5-Chloro-1-methyl-1H-indole-2-carbohydrazide has been investigated for its compatibility with eco-friendly reaction conditions. The compound's stability under mild pH ranges and its solubility in common organic solvents make it suitable for microwave-assisted synthesis and flow chemistry applications – two cutting-edge techniques that reduce energy consumption and waste generation in chemical processes.

The pharmaceutical industry has shown particular interest in 5-Chloro-1-methyl-1H-indole-2-carbohydrazide derivatives for their potential anti-inflammatory properties. With the global rise in chronic inflammatory diseases, researchers are actively screening indole-based compounds for their ability to modulate COX-2 enzymes and cytokine production. Preliminary studies suggest that structural modifications of this compound could lead to novel NSAID alternatives with improved safety profiles.

From a material science perspective, 5-Chloro-1-methyl-1H-indole-2-carbohydrazide has demonstrated interesting properties when incorporated into coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a multidentate ligand makes it valuable for designing functional materials with potential applications in gas storage, catalysis, and sensing technologies. These applications align with current research trends in smart materials and nanotechnology.

The analytical characterization of 5-Chloro-1-methyl-1H-indole-2-carbohydrazide typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. Recent advancements in computational chemistry have enabled more efficient prediction of its physicochemical properties, including logP values and hydrogen bonding capacity, accelerating its potential drug development applications.

Market analysis indicates growing demand for high-purity 5-Chloro-1-methyl-1H-indole-2-carbohydrazide among contract research organizations and academic laboratories. Suppliers are responding by offering customized packaging options and GMP-grade material for preclinical studies. The compound's shelf stability and compatibility with standard laboratory storage conditions contribute to its practicality as a research chemical.

Future research directions for 5-Chloro-1-methyl-1H-indole-2-carbohydrazide include exploring its potential in combination therapies and drug delivery systems. The indole scaffold's known ability to penetrate biological membranes makes it an attractive candidate for developing prodrug formulations and targeted therapeutics. Additionally, its structural features suggest possible applications in photodynamic therapy, an emerging area in cancer treatment.

For researchers working with 5-Chloro-1-methyl-1H-indole-2-carbohydrazide, proper handling procedures should be followed, including the use of appropriate personal protective equipment and chemical fume hoods. While not classified as highly hazardous, standard precautions for handling organic compounds should be observed. Material Safety Data Sheets (MSDS) provide detailed information about storage conditions and compatibility considerations.

The synthesis of 5-Chloro-1-methyl-1H-indole-2-carbohydrazide typically involves multi-step organic reactions starting from commercially available indole precursors. Recent literature describes optimized protocols that improve yield and purity while reducing environmental impact. These methodological advances contribute to the compound's growing accessibility for research purposes across different scientific disciplines.